Cas no 28165-62-0 (Benzonitrile,3,6-dichloro-2-hydroxy-)

Benzonitrile,3,6-dichloro-2-hydroxy- structure
28165-62-0 structure
Product Name:Benzonitrile,3,6-dichloro-2-hydroxy-
CAS No:28165-62-0
MF:C7H3Cl2NO
MW:188.010819673538
CID:255283
PubChem ID:3015406
Update Time:2025-04-19

Benzonitrile,3,6-dichloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,6-dichloro-2-hydroxy-
    • 3,6-dichloro-2-hydroxybenzonitrile
    • 28165-62-0
    • DTXSID00182431
    • Benzonitrile, 3,6-dichloro-2-hydroxy-
    • Inchi: 1S/C7H3Cl2NO/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2,11H
    • InChI Key: RYRWDDMTKWPKPS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C#N)=C1O)Cl

Computed Properties

  • Exact Mass: 186.95929
  • Monoisotopic Mass: 186.9591691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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